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Compound of Interest

Compound Name: C004019

Cat. No.: B10830905

Technical Support Center: C004019

Welcome to the technical support center for C004019, a potent and selective small-molecule
PROTAC (Proteolysis Targeting Chimera) for the degradation of tau protein. This resource is
designed to assist researchers, scientists, and drug development professionals in optimizing
their experiments by providing troubleshooting guidance and answers to frequently asked
questions regarding the stability and solubility of C004019.

Frequently Asked Questions (FAQs)

Q1: What is C004019 and what is its mechanism of action?

C004019 is a brain-penetrant, small-molecule PROTAC designed to selectively target the tau
protein for degradation.[1] It functions by simultaneously binding to the tau protein and an E3
ubiquitin ligase (specifically, von Hippel-Lindau or VHL).[2] This proximity induces the
ubiquitination of tau, marking it for degradation by the proteasome.[3][4] This process leads to
the clearance of both total and phosphorylated tau, which is a key pathological hallmark in
Alzheimer's disease and other tauopathies.[1][4]

Q2: What are the basic physicochemical properties of C004019?

Below is a summary of the key physicochemical properties of C004019.
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Property Value Source
Molecular Weight 1035.29 g/mol [5]
Formula Ca9H70N1200S2 [5]
Hydrogen Bond Acceptors 21 [2]
Hydrogen Bond Donors 5 [2]
Rotatable Bonds 31 [2]
Topological Polar Surface Area  302.39 A2 [2]
XLogP 1.81 [2]

Q3: How should | store C004019?

Proper storage is crucial to maintain the stability and activity of C004019.

Storage . Light
Form Duration . Source
Temperature Protection
Powder -20°C 3 years - [5]
In Solvent ]
-80°C 6 months Protect from light  [1]
(-80°C)
In Solvent )
-20°C 1 month Protect from light  [1]
(-20°C)

Q4: What is the recommended solvent for dissolving C004019?

C004019 is highly soluble in dimethyl sulfoxide (DMSO).

Solvent Solubility Concentration Source
DMSO 50 mg/mL 48.30 mM [1]
DMSO 255 mg/mL 246.31 mM [5]
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Note: It is recommended to use freshly opened, anhydrous DMSO as hygroscopic DMSO can
negatively impact solubility.[1] For cell-based assays, it is crucial to ensure the final
concentration of DMSO is not toxic to the cells.

Troubleshooting Guides
Issue 1: Poor Solubility in Aqueous Buffers

Problem: You are observing precipitation or cloudiness when diluting your C004019 DMSO
stock solution into aqueous buffers (e.g., PBS, cell culture media).

Possible Causes and Solutions:
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Possible Cause Recommended Solution

C004019, like many PROTACSs, has limited
aqueous solubility. Attempting to make a high
concentration in aqueous buffer will likely lead to
High Final Concentration: precipitation. Solution: Prepare a high-
concentration stock in DMSO and perform serial
dilutions to your desired final concentration

directly in the assay medium.

Inadequate mixing upon dilution can lead to
localized high concentrations and precipitation.
Insufficient Mixing: Solution: Vortex or gently pipette the solution
immediately after adding the C004019 stock to
the aqueous buffer to ensure rapid and thorough

mixing.

The pH and salt concentration of your buffer can
influence the solubility of C004019. Solution:
While specific data for C004019 is not available,
Buffer Composition: you can empirically test different buffer
conditions. For some compounds, adjusting the
pH away from the isoelectric point can improve

solubility.

For in vivo studies, co-solvents are often
necessary to maintain solubility. Solution: The
original research paper on C004019 utilized a
Use of Co-solvents: ) )
formulation of 20% hydroxypropyl-B-cyclodextrin
(HP-B-CD) in saline to dilute the DMSO stock for

subcutaneous injections in mice.[3]

Issue 2: Inconsistent or Lack of In Vitro Activity

Problem: You are not observing the expected degradation of tau protein in your cell-based
assays.

Possible Causes and Solutions:
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Possible Cause Recommended Solution

C004019 may degrade in your cell culture
medium over the course of the experiment.
Solution: Minimize the time the compound is in
the media before and during the experiment.
Compound Instability: Prepare fresh dilutions from your DMSO stock
for each experiment. While specific stability data
in media is unavailable, storing stock solutions

at -80°C is recommended to preserve integrity.

[1]5]

The levels of tau protein and the VHL E3 ligase
can vary between cell lines, affecting the
efficiency of C004019. Solution: Ensure your
Cell Line and Protein Expression: cell line expresses sufficient levels of both tau
and VHL. The original study successfully used
HEK?293 cells stably overexpressing human tau
and the neuroblastoma cell line SH-SY5Y.[4]

PROTACS can exhibit a "hook effect," where at
very high concentrations, the formation of the
productive ternary complex (Tau-C004019-VHL)
] is inhibited, leading to reduced degradation.
Incorrect Concentration: ] ]
Solution: Perform a dose-response experiment
over a wide range of concentrations (e.g., from
picomolar to micromolar) to determine the

optimal concentration for tau degradation.

The kinetics of tau degradation by C004019
may vary depending on the cell type and
experimental conditions. Solution: Conduct a
) ] time-course experiment to identify the optimal
Incubation Time: , o . ,
incubation time for observing maximal tau
degradation. The original study used a 24-hour

incubation period for their in vitro experiments.

[1]
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Experimental Protocols
Protocol 1: Preparation of C004019 Stock Solution

o Materials:
o C004019 powder
o Anhydrous, high-purity DMSO
o Sterile microcentrifuge tubes
e Procedure:

1. Allow the vial of C004019 powder to equilibrate to room temperature before opening to
prevent condensation.

2. Add the appropriate volume of DMSO to the vial to achieve the desired stock
concentration (e.g., 50 mM).

3. If needed, use an ultrasonic bath to aid in dissolution.[1]

4. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

5. Store the aliquots at -80°C for up to 6 months, protected from light.[1]

Protocol 2: In Vitro Tau Degradation Assay

e Materials:
o HEK293 cells stably expressing human tau (or another suitable cell line)
o Complete cell culture medium
o C004019 DMSO stock solution

o Proteasome inhibitor (e.g., MG132) as a negative control
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o Lysis buffer

o Antibodies for Western blotting (anti-tau, anti-VHL, anti-GAPDH/(3-actin)

e Procedure:

1. Seed the cells in a multi-well plate and allow them to adhere and grow to the desired
confluency.

2. Prepare serial dilutions of C004019 in complete cell culture medium from the DMSO stock.
Ensure the final DMSO concentration is consistent across all wells and is non-toxic to the
cells.

3. Treat the cells with the different concentrations of C004019 for the desired incubation time
(e.g., 24 hours). Include a vehicle control (DMSO only) and a negative control with a
proteasome inhibitor.

4. After incubation, wash the cells with PBS and lyse them using a suitable lysis buffer.
5. Determine the protein concentration of the lysates.

6. Analyze the levels of tau, VHL, and a loading control by Western blotting.

Visualizations
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Caption: Mechanism of action of C004019 in promoting tau protein degradation.
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Caption: A typical experimental workflow for an in vitro tau degradation assay using C004019.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solubility-of-c004019]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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